Cas no 2172068-03-8 (tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate)
tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
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- 2172068-03-8
- EN300-1591808
- tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate
- tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate
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- Inchi: 1S/C20H32N2O3/c1-5-6-7-8-11-21-16-9-10-18-15(12-16)13-17(24-18)14-22-19(23)25-20(2,3)4/h9-10,12,17,21H,5-8,11,13-14H2,1-4H3,(H,22,23)
- InChI Key: VQFJKCDQQHYICF-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2CC1CNC(=O)OC(C)(C)C)NCCCCCC
Computed Properties
- Exact Mass: 348.24129289g/mol
- Monoisotopic Mass: 348.24129289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 59.6Ų
tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591808-0.05g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 0.05g |
$612.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-0.1g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 0.1g |
$640.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-0.25g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 0.25g |
$670.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-0.5g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 0.5g |
$699.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-1.0g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 1.0g |
$728.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-2.5g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 2.5g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-5.0g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 5.0g |
$2110.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-10.0g |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 10.0g |
$3131.0 | 2023-07-10 | ||
| Enamine | EN300-1591808-50mg |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1591808-100mg |
tert-butyl N-{[5-(hexylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate |
2172068-03-8 | 100mg |
$640.0 | 2023-09-23 |
tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate
Latest Research Insights on tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate (CAS: 2172068-03-8)
In recent years, the compound tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate (CAS: 2172068-03-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran scaffold and hexylamino side chain, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.
The synthesis of tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate involves a multi-step process that includes the functionalization of the benzofuran core and the introduction of the hexylamino group. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features suggest it may interact with specific biological targets, making it a candidate for further pharmacological evaluation.
Preliminary in vitro studies have demonstrated that tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. These findings are supported by molecular docking simulations, which predict favorable binding interactions with target proteins. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.
In addition to its potential therapeutic applications, recent research has explored the compound's role as a chemical probe. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms. For instance, studies have utilized this compound to investigate the role of benzofuran derivatives in cellular signaling pathways, providing insights that could inform the development of novel therapeutics.
Despite these promising findings, challenges remain in the development of tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate as a drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and advanced formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.
In conclusion, tert-butyl N-{5-(hexylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structure and preliminary biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological profile and exploring its applicability in treating specific diseases. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.
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